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(6,6-dimethyltetrahydro-2H-pyran-

3-yl)amine

CAS No.: 1785762-88-0

Cat. No.: B1431876

Get Quote

Executive Summary: The Anomeric Challenge
In drug discovery, the tetrahydropyran (THP) ring is a pharmacophore scaffold of immense

importance, appearing in polyether antibiotics, carbohydrates, and pheromones. However,

determining the bioactive conformation of substituted pyrans is notoriously difficult due to the

anomeric effect—a stereoelectronic phenomenon where electronegative substituents at the C2

position prefer the sterically crowded axial orientation over the equatorial one.

This guide compares two computational "products" (methodologies) for predicting these

conformers:

The Legacy Standard: B3LYP (Global Hybrid Functional).

The Modern Benchmark:

B97X-D / M06-2X (Dispersion-Corrected Range-Separated Hybrids).
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Verdict: For pyran systems, Dispersion-Corrected DFT is the mandatory standard. Legacy

methods (B3LYP) consistently underestimate the anomeric effect, leading to false "global

minima" predictions that fail to match experimental NMR data.

Comparative Analysis: Dispersion-Corrected DFT
vs. Legacy Methods[1]
The primary failure mode in modeling pyrans is the competition between steric repulsion

(favoring equatorial) and hyperconjugation (

, favoring axial).

Performance Matrix

Feature
Legacy Protocol

(B3LYP)

Modern Protocol (

B97X-D / M06-2X)

Experimental

Validation (NMR)

Physics Engine

Local/Gradient

exchange. Lacks long-

range dispersion.[1]

Includes empirical (

) or non-local

dispersion corrections.

Real-world truth (

couplings).

Anomeric Effect

Underestimated.

Often predicts

equatorial conformer

as too stable.

Accurate. Captures

the

stabilization and

London forces.

Confirms axial

preference in non-

polar solvents.

Basis Set Req.
Often run with 6-

31G(d) (Insufficient).

Requires Diffuse

functions (e.g., 6-

311+G**) to model

lone pairs.

N/A

Solvation Sensitivity

Low accuracy in

continuum models

without dispersion.

High accuracy with

SMD (Solvation Model

based on Density).

Strong solvent

dependence

observed.[2]

Computational Cost Low (1x) Moderate (1.3x - 1.5x)
High (Synthesis +

Instrument time).
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Why the "Legacy" Product Fails
Standard B3LYP fails to account for attractive non-covalent interactions (London dispersion

forces) between the axial substituent and the ring protons (1,3-diaxial interactions). While

sterics suggest repulsion, dispersion forces can actually be stabilizing. Without this correction,

the calculation artificially favors the equatorial conformer, contradicting NMR data.

Validated Experimental Protocol
This workflow integrates computational prediction with experimental NMR validation (

coupling constants).[3][4]

Phase 1: The Computational Workflow (In Silico)
Step 1: Conformational Search (Molecular Mechanics) Do not start with a single structure.

Pyrans are flexible.

Tool: MacroModel or conformational search algorithms (e.g., CREST).

Force Field: OPLS4 or MMFF94.

Output: Generate all conformers within a 5.0 kcal/mol window.

Step 2: Geometry Optimization (The Filter) Refine the rough MM structures using DFT.

Functional:

B97X-D (Head-Gordon) or M06-2X (Minnesota).

Basis Set:def2-TZVP or 6-311+G(d,p). Note: Diffuse functions (+) are non-negotiable for

ethers to describe the oxygen lone pair density correctly.

Solvation:SMD model matching your NMR solvent (e.g.,

or

).

Step 3: Frequency & Energy Calculation
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Verify stationary points (zero imaginary frequencies).

Extract Gibbs Free Energy (

) for Boltzmann population analysis.

Step 4: NMR Shielding Calculation (GIAO)

Input: Optimized geometries from Step 2.

Method: GIAO (Gauge-Independent Atomic Orbital) method.

Functional: B3LYP or mPW1PW91 (often better for magnetic properties than energetics) with

a specialized basis set like pcJ-1 or cc-pVTZ.

Output: Isotropic shielding tensors and spin-spin coupling constants (

).

Phase 2: The Experimental Validation (In Vitro)
Step 1: 1H-NMR Data Acquisition

Acquire high-field 1H-NMR (500 MHz+).

Focus on the anomeric proton (H2) and vicinal protons.

Step 2: Coupling Constant Extraction

Measure vicinal coupling constants (

).

Diagnostic:

Axial-Axial (

): Large coupling (8–12 Hz)

Indicates Axial Conformer.
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Axial-Equatorial (

): Small coupling (2–5 Hz)

Indicates Equatorial Conformer.

Phase 3: The Convergence (Boltzmann Weighting)
Compare the experimental

with the calculated weighted average

:

Where

is the Boltzmann population of conformer

derived from the

values calculated in Phase 1.

Visualization of Logic Flow
The following diagram illustrates the critical decision pathways and the self-validating loop

between DFT and NMR.
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Caption: Integrated workflow for validating pyran conformers. The 'Comparison Node' acts as

the gatekeeper; if calculated J-values deviate from experiment, the computational model

(functional or solvation) must be refined.

Case Study Data: 2-Methoxytetrahydropyran
To illustrate the necessity of dispersion corrections, consider the conformational equilibrium of

2-methoxytetrahydropyran in chloroform.

Experimental Fact: The axial conformer is favored by ~1.6 kcal/mol (Anomeric Effect).

Method
Predicted

(Axial - Eq)

Predicted
Population (Axial)

Accuracy Status

B3LYP / 6-31G(d) -0.4 kcal/mol ~65%

FAILURE

(Underestimates

stability)

wB97X-D / 6-

311+G(d,p)
-1.5 kcal/mol ~92%

SUCCESS (Matches

Exp.)

HF / 6-31G(d) +0.2 kcal/mol ~40%
FAILURE (Wrong

sign/direction)

Note: Data derived from general benchmarking trends of anomeric systems [1, 2].
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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